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Compound of Interest

Compound Name:
2-Chloroaniline hydrochloride-

13C6

Cat. No.: B15553756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the chemical and physical

properties, safety information, and primary applications of 2-Chloroaniline hydrochloride-
13C6. It is intended to serve as a technical resource for professionals in research and drug

development who utilize isotopically labeled compounds. This guide includes a summary of its

core characteristics, a general synthesis pathway, and a typical experimental workflow for its

use as an internal standard.

Core Chemical and Physical Properties
2-Chloroaniline hydrochloride-13C6 is the isotopically labeled form of 2-Chloroaniline

hydrochloride, where the six carbon atoms of the benzene ring are replaced with the Carbon-

13 (¹³C) isotope.[1][2] This labeling results in a mass shift of M+6, making it an ideal internal

standard for mass spectrometry-based quantitative analyses.[1] It is typically supplied as a

solid, ranging in color from white to off-white.[2]
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Property Value Source

Chemical Formula ¹³C₆H₇Cl₂N [1][2]

Molecular Weight 169.99 g/mol [1][2][3]

CAS Number 1261170-86-8 [2]

Appearance Solid, White to off-white [2]

Isotopic Purity ≥99 atom % ¹³C [1]

Chemical Purity ≥98% (CP) [1]

Solubility Soluble in DMSO (250 mg/mL) [2][3]

Storage Conditions
2-8°C, sealed, away from

moisture
[1][2][3]

Safety and Handling Information
2-Chloroaniline hydrochloride-13C6 is classified as a hazardous substance and should be

handled with appropriate personal protective equipment in a well-ventilated area.[4]
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Hazard Class GHS Pictograms Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation)
GHS06 Danger

H301 + H311 + H331:

Toxic if swallowed, in

contact with skin or if

inhaled.[5]

Serious Eye Irritation GHS07 Danger
H319: Causes serious

eye irritation.

Germ Cell

Mutagenicity
GHS08 Danger

H341: Suspected of

causing genetic

defects.

Specific Target Organ

Toxicity (Repeated

Exposure)

GHS08 Danger

H373: May cause

damage to organs

through prolonged or

repeated exposure.[5]

Hazardous to the

Aquatic Environment
GHS09 Danger

H410: Very toxic to

aquatic life with long

lasting effects.[5]

Applications in Research and Drug Development
The primary application of 2-Chloroaniline hydrochloride-13C6 is as an internal standard for

quantitative analysis by nuclear magnetic resonance (NMR), gas chromatography-mass

spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[2] In drug

development, stable heavy isotopes are incorporated into molecules to serve as tracers for

quantification in pharmacokinetic and metabolic studies.[2][3] The known mass difference

allows for precise differentiation between the labeled standard and the unlabeled analyte,

ensuring accurate quantification even in complex biological matrices.

Experimental Protocols
General Synthesis of 2-Chloroaniline Hydrochloride
The synthesis of the unlabeled 2-Chloroaniline hydrochloride typically involves a two-step

process: the reduction of 2-nitrochlorobenzene followed by salt formation with hydrochloric
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acid.[6] The synthesis of the ¹³C₆ labeled version would follow a similar pathway, starting with

¹³C₆-labeled precursors.

Step 1: Reduction of 2-Nitrochlorobenzene to 2-Chloroaniline[6][7][8]

In a reaction vessel, combine 2-nitrochlorobenzene, hydrochloric acid, water, and iron

powder. A typical mass ratio is 1:0.017:0.33:1 respectively.[6]

Heat the reaction mixture to 90°C to facilitate the reduction reaction.[6]

After the reaction is complete, transfer the mixture to a vacuum dryer to separate the o-

chloroaniline, water, and iron sludge.[6]

The crude o-chloroaniline is then purified by fractional distillation to yield the final product.[6]

Step 2: Salt Formation[6]

Dissolve the purified 2-chloroaniline in a suitable solvent.

Add a solution of hydrochloric acid to the 2-chloroaniline solution to form the hydrochloride

salt.[6]

The resulting 2-Chloroaniline hydrochloride can then be isolated, for instance, by

crystallization.

Typical Workflow for LC-MS Quantification using 2-
Chloroaniline hydrochloride-13C6
The following diagram illustrates a typical workflow for using 2-Chloroaniline hydrochloride-
13C6 as an internal standard in a quantitative LC-MS experiment.
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Caption: Workflow for quantitative analysis using an internal standard.

Signaling Pathways and Logical Relationships
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The synthesis of 2-Chloroaniline hydrochloride from its precursor, 2-nitrochlorobenzene, follows

a clear logical progression.

2-Nitrochlorobenzene-¹³C₆
Reduction
(Fe/HCl) 2-Chloroaniline-¹³C₆

Salt Formation
(HCl)

2-Chloroaniline
hydrochloride-¹³C₆

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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